4-Chloro Trazodone Isomer
Overview
Description
4-Chloro Trazodone, also known as 4-Chloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidin-7-amine, is a synthetic compound belonging to the group of compounds known as pyrazolopyrimidines. It is a non-selective monoamine reuptake inhibitor, which has been used in the treatment of depression, anxiety and insomnia. 4-Chloro Trazodone is an isomer of Trazodone, a commonly prescribed antidepressant. It has been studied extensively in the laboratory, and its potential therapeutic applications are still being explored.
Scientific Research Applications
Inhibition of Apomorphine-Induced Stereotypy in Mice
The 4-Chloro Trazodone Isomer has been found to inhibit apomorphine-induced stereotypy in mice. This refers to the repetitive, involuntary movements induced by apomorphine, a type of dopamine agonist. The ED50 (the dose required to produce a response halfway between the baseline and maximum) is 0.24 mg/kg .
Induction of Catalepsy in Mice
Another application of the 4-Chloro Trazodone Isomer is the induction of catalepsy in mice. Catalepsy is a nervous condition characterized by muscular rigidity and fixity of posture. The ED50 for this application is 0.9 mg/kg .
It’s important to note that these applications are based on experimental results and further research is needed to fully understand the potential of this compound. Also, the compound is not intended for human or veterinary use .
Mechanism of Action
Target of Action
The primary target of the 4-Chloro Trazodone Isomer, an isomer of Trazodone, is the serotonin receptor . This compound acts on various receptors, including certain histamine, serotonin, and adrenergic receptors . The role of these targets is crucial in the regulation of mood, anxiety, and sleep, which are often disrupted in conditions like depression.
Mode of Action
The 4-Chloro Trazodone Isomer works by inhibiting the reuptake of serotonin and blocking both histamine and alpha-1-adrenergic receptors . This increases the concentration of serotonin in the synaptic cleft, enhancing its neurotransmission and leading to improved mood and reduced anxiety .
Biochemical Pathways
The biochemical pathways affected by the 4-Chloro Trazodone Isomer are primarily those involving serotonin, histamine, and adrenergic signaling . By inhibiting serotonin reuptake and blocking histamine and alpha-1-adrenergic receptors, this compound can alter the balance of neurotransmitters in the brain, potentially leading to changes in mood, sleep, and anxiety .
Result of Action
The 4-Chloro Trazodone Isomer has been shown to inhibit apomorphine-induced stereotypy in mice . It also induces catalepsy in mice
properties
IUPAC Name |
2-[3-[4-(4-chlorophenyl)piperazin-1-yl]propyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN5O/c20-16-5-7-17(8-6-16)23-14-12-22(13-15-23)9-3-11-25-19(26)24-10-2-1-4-18(24)21-25/h1-2,4-8,10H,3,9,11-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUZALSYWCGGMET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCN2C(=O)N3C=CC=CC3=N2)C4=CC=C(C=C4)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30166209 |
Source
|
| Record name | 4-Chloro trazodone isomer | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30166209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
371.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro Trazodone Isomer | |
CAS RN |
157072-19-0 |
Source
|
| Record name | 4-Chloro trazodone isomer | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0157072190 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Chloro trazodone isomer | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30166209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[3-[4-(4-Chlorphenyl)-1-piperazinyl]-propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-on | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-CHLORO TRAZODONE ISOMER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M849PY6808 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-Bromo-3-(2-methoxyethoxymethoxy)phenyl]oxirane](/img/structure/B584579.png)
![Cyclopenta[b]pyrrole-6-carbonitrile, octahydro-2-oxo-, (3aalpha,6alpha,6aalpha)- (9CI)](/img/no-structure.png)
![(2R)-2-[2-bromo-5-(2-methoxyethoxymethoxy)phenyl]oxirane](/img/structure/B584588.png)
